![molecular formula C7H8N2O3 B1664103 4-[methyl(Nitroso)amino]benzene-1,2-Diol CAS No. 173043-84-0](/img/structure/B1664103.png)
4-[methyl(Nitroso)amino]benzene-1,2-Diol
Overview
Description
3,4-Dephostatin is an inhibitor of the interactions of CFTR-associated ligand (CAL) and PSD-95/Dlg1/ZO-1 (PDZ) domain.
Scientific Research Applications
DNA Binding Studies
A study on the synthesis and DNA binding properties of related compounds to 4-[methyl(Nitroso)amino]benzene-1,2-Diol was conducted. This research focused on 1,4-bis((4-nitrophenoxy)methyl)benzene and its derivative, which are potential monomers for polymeric materials. The findings indicated that these compounds are strong ds.DNA binders and replication quenchers, suggesting applications in biochemistry and molecular biology (Haider et al., 2011).
Nitroso Diels-Alder Cycloadducts
Another relevant study involved the base-mediated fragmentation of bicyclic dihydro-3,6-oxazines, a transformation of Nitroso Diels-Alder cycloadducts. The reaction led to highly functionalized cyclic amino alcohols, indicating potential applications in organic synthesis and material science (Campagne et al., 2018).
Metal Complex Formation
Research on 4-[(1R)-2-amino-1-hydroxyethyl] benzene-1,2-diol, a similar compound to 4-[methyl(Nitroso)amino]benzene-1,2-Diol, explored its complexation with metal ions. The study focused on developing spectrophotometric methods for determining the complexation in pharmaceutical fields, indicating its relevance in analytical chemistry and drug development (Kaushik et al., 2022).
Antibacterial and Antifungal Agents
A study on the synthesis of new benzene-1,2-diols derivatives, similar in structure to 4-[methyl(Nitroso)amino]benzene-1,2-Diol, demonstrated promising antibacterial and antifungal activity. This implies potential applications in developing new antimicrobial agents (Narayana et al., 2006).
properties
CAS RN |
173043-84-0 |
|---|---|
Product Name |
4-[methyl(Nitroso)amino]benzene-1,2-Diol |
Molecular Formula |
C7H8N2O3 |
Molecular Weight |
168.15 g/mol |
IUPAC Name |
N-(3,4-dihydroxyphenyl)-N-methylnitrous amide |
InChI |
InChI=1S/C7H8N2O3/c1-9(8-12)5-2-3-6(10)7(11)4-5/h2-4,10-11H,1H3 |
InChI Key |
XAKAQCMEMMZUEO-UHFFFAOYSA-N |
SMILES |
CN(C1=CC(=C(C=C1)O)O)N=O |
Canonical SMILES |
CN(C1=CC(=C(C=C1)O)O)N=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MN30; MD; Methyl-3,4-dephostatin; 3,4-Dephostatin; 3,4 Dephostatin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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